![molecular formula C18H23F2NO B6017787 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine](/img/structure/B6017787.png)
1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine, also known as CEP-32237, is a small molecule compound that has been studied for its potential use in treating various neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine is not fully understood, but it is believed to work by inhibiting the reuptake of neurotransmitters in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can have a positive effect on mood and behavior. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine has a number of advantages for use in lab experiments. It is a small molecule compound, which makes it easy to work with and study. It also has a well-defined mechanism of action, which makes it easier to study its effects on the brain. However, there are also some limitations to using this compound in lab experiments. It can be difficult to administer the compound to animals in a consistent and controlled manner, which can lead to variability in the results.
Future Directions
There are a number of future directions for research on 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine. One area of interest is in studying its potential use in treating other neurological disorders such as bipolar disorder and post-traumatic stress disorder. Another area of interest is in studying its effects on different populations such as children and the elderly. Additionally, there is interest in developing new compounds that are similar to this compound but have improved properties such as increased potency or better bioavailability.
Conclusion:
In conclusion, this compound is a small molecule compound that has been studied for its potential use in treating various neurological disorders. It has a well-defined mechanism of action and has been shown to have a number of biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, there are also many future directions for research on this compound.
Synthesis Methods
The synthesis of 1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine involves several steps, starting with the reaction of cyclopropylacetic acid with thionyl chloride to form cyclopropylacetyl chloride. This is then reacted with 3-(2-aminoethyl)piperidine to form the intermediate compound. Finally, the intermediate compound is reacted with 3,4-difluorophenethylamine to form the desired product, this compound.
Scientific Research Applications
1-(cyclopropylacetyl)-3-[2-(3,4-difluorophenyl)ethyl]piperidine has been studied for its potential use in treating various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have a positive effect on the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which are known to play a role in these disorders.
properties
IUPAC Name |
2-cyclopropyl-1-[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23F2NO/c19-16-8-7-13(10-17(16)20)5-6-15-2-1-9-21(12-15)18(22)11-14-3-4-14/h7-8,10,14-15H,1-6,9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGYLYLKXGSUIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2CC2)CCC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.